L-Alanine benzyl ester 4-toluenesulfonate
L-Alanine benzyl ester 4-toluenesulfonate
Brand Name:
Vulcanchem
CAS No.:
42854-62-6
VCID:
VC21538638
InChI:
InChI=1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m0./s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.CC(C(=O)OCC1=CC=CC=C1)N
Molecular Formula:
C17H21NO5S
Molecular Weight:
351.4 g/mol
L-Alanine benzyl ester 4-toluenesulfonate
CAS No.: 42854-62-6
Cat. No.: VC21538638
Molecular Formula: C17H21NO5S
Molecular Weight: 351.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 42854-62-6 |
|---|---|
| Molecular Formula | C17H21NO5S |
| Molecular Weight | 351.4 g/mol |
| IUPAC Name | benzyl (2S)-2-aminopropanoate;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m0./s1 |
| Standard InChI Key | NWOPHJSSBMABBD-QRPNPIFTSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C[C@@H](C(=O)OCC1=CC=CC=C1)[NH3+] |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.CC(C(=O)OCC1=CC=CC=C1)N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].CC(C(=O)OCC1=CC=CC=C1)[NH3+] |
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